![molecular formula C10H11BrO2 B171663 Ethyl 3-bromo-2-methylbenzoate CAS No. 103038-43-3](/img/structure/B171663.png)
Ethyl 3-bromo-2-methylbenzoate
Overview
Description
Ethyl 3-bromo-2-methylbenzoate is a chemical compound with the molecular formula C10H11BrO2 . It is also known by other names such as 3-Bromo-2-methylbenzoic acid ethyl ester and Benzoic acid, 3-bromo-2-methyl-, ethyl ester .
Synthesis Analysis
The synthesis of this compound can be achieved through various methods. One such method involves the reaction of Ethyl 3-bromo-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxylate with aqueous NaOH at 0 to 50°C in a polar solvent such as methanol or THF and water . The reaction mixture is then acidified with aqueous hydrochloric acid, and the solid product is isolated .Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI string:InChI=1S/C10H11BrO2/c1-3-13-10(12)8-5-4-6-9(11)7(8)2/h4-6H,3H2,1-2H3
. The Canonical SMILES representation is CCOC(=O)C1=C(C(=CC=C1)Br)C
. Chemical Reactions Analysis
This compound can participate in various chemical reactions. For instance, it has been used in the synthesis of axially chiral alkenes via a 1,3-metallate shift of alkynyl tetracoordinate boron species .Physical and Chemical Properties Analysis
This compound has a molecular weight of 243.10 g/mol . It has a Hydrogen Bond Donor Count of 0 and a Hydrogen Bond Acceptor Count of 2 . The compound has a Rotatable Bond Count of 3 . The Exact Mass and Monoisotopic Mass of the compound are both 241.99424 g/mol .Scientific Research Applications
Synthesis and Derivative Formation
Ethyl 3-bromo-2-methylbenzoate is utilized in the synthesis of various pharmacologically active compounds and derivatives. For instance:
- It is involved in creating benzo[b]thiophen derivatives, which are transformed into amines and thiouronium salts for pharmacological studies (Chapman, Clarke, Gore, & Sharma, 1971).
- This compound plays a role in the synthesis of triazoloquinoline derivatives, which are significant in chemical research (Pokhodylo & Obushak, 2019).
- It serves as a precursor in the efficient synthesis of phenylacetic acid derivatives, key intermediates in various pharmaceutical syntheses (Salman et al., 2002).
- This compound is used in the production of imidazobenzothiazole and imidazothiazole derivatives, showcasing its versatility in organic synthesis (Abignente, Caprariis, Martino, & Patscot, 1987).
Solubility and Thermodynamics
The compound's solubility and thermodynamic properties are studied to understand its behavior in various solvents, crucial for its application in synthesis processes:
- Studies on solubility in different solvents help in optimizing its purification and handling in laboratory settings (Zhu et al., 2019).
- Research on the structure-property relationships in similar compounds, like halogenbenzoic acids, offers insights into the behavior of this compound under various conditions (Zherikova, Svetlov, Kuratieva, & Verevkin, 2016).
Catalytic and Chemical Reactions
This compound's reactivity in various chemical reactions highlights its role in catalysis and synthesis:
- It is involved in catalyst-free P-C coupling reactions, demonstrating its potential in creating phosphinoylbenzoic acids (Jablonkai & Keglevich, 2015).
- The compound is used in synthesizing monoamine oxidase inhibitors, indicating its importance in medicinal chemistry (Misra, Dwivedi, & Parmar, 1980).
Additional Applications
Additionally, this compound is used in various other chemical syntheses and studies:
- Its use in preparing ruthenium complexes with N-heterocyclic carbene ligands showcases its role in the development of novel catalytic materials (Mejuto et al., 2015).
- The compound aids in the synthesis of substituted phenols, illustrating its application in fine chemical synthesis (Cresp, Sargent, Elix, & Murphy, 1973).
Safety and Hazards
Future Directions
Mechanism of Action
Mode of Action
It can be speculated that the bromine atom in the compound might be involved in electrophilic aromatic substitution reactions . The methyl group and the ethyl ester might also play roles in its interactions with its targets .
Action Environment
The action, efficacy, and stability of Ethyl 3-bromo-2-methylbenzoate can be influenced by various environmental factors. These factors might include pH, temperature, presence of other compounds, and the specific biological environment in which the compound is present .
Biochemical Analysis
Biochemical Properties
Ethyl 3-bromo-2-methylbenzoate is involved in several biochemical reactions. It can undergo free radical bromination, nucleophilic substitution, and oxidation . These reactions can be catalyzed by various enzymes, proteins, and other biomolecules, leading to changes in the structure and function of this compound .
Cellular Effects
The effects of this compound on cells and cellular processes are complex and multifaceted. It can influence cell function by interacting with various cell signaling pathways, affecting gene expression, and altering cellular metabolism
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. It can bind to biomolecules, inhibit or activate enzymes, and induce changes in gene expression
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. This includes changes in the product’s stability, degradation, and long-term effects on cellular function
Metabolic Pathways
This compound is involved in various metabolic pathways. It can interact with enzymes or cofactors, and can affect metabolic flux or metabolite levels . The specific metabolic pathways involving this compound are still being explored.
Transport and Distribution
This compound can be transported and distributed within cells and tissues. It can interact with transporters or binding proteins, and can affect its localization or accumulation
Properties
IUPAC Name |
ethyl 3-bromo-2-methylbenzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrO2/c1-3-13-10(12)8-5-4-6-9(11)7(8)2/h4-6H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISZDEZLLBGJTTF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C(=CC=C1)Br)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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